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Compound of Interest

Compound Name: Codeine-d3 N-Oxide

Cat. No.: B13442912

Executive Summary

Codeine-d3 N-Oxide is a critical stable isotope-labeled internal standard (SIL-IS) used in the
guantitative analysis of opioid metabolites.[1][2] Its primary application is in Isotope Dilution
Mass Spectrometry (IDMS) to correct for matrix effects and recovery losses during the
guantification of Codeine N-Oxide, a minor but toxicologically significant metabolite of codeine.

[1]

Core Technical Challenge: N-oxide metabolites are thermally labile. In the ion source of a mass
spectrometer (ESI+), they can undergo in-source fragmentation, losing the oxygen atom and
reverting to the parent drug (Codeine-d3).[1] Without chromatographic separation, this mimics
the parent analyte, causing catastrophic quantitation errors. This guide addresses sourcing,
stability, and the mandatory separation protocols required for data integrity.

Commercial Availability & Specifications

While parent Codeine-d3 is widely available as a Certified Reference Material (CRM),
Codeine-d3 N-Oxide is a specialized research chemical typically available from synthesis-
focused suppliers rather than general catalog houses.[1][2]

Primary Suppliers & Catalog Data

The most reliable commercial source identified is Toronto Research Chemicals (TRC), a
subsidiary of LGC Standards.[1][2]
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Specification Details

Product Name Codeine-d3 N-Oxide

Primary Supplier Toronto Research Chemicals (TRC)

Catalog Number C634097

CAS Number (Unlabeled) 3688-65-1

CAS Number (Labeled) Not formally assigned (Analog to 3688-65-1)
Molecular Formula C18H18D3NOa4

Molecular Weight ~318.38 g/mol (approx. +3 Da shift)

Isotopic Purity Typically = 99% deuterated forms (d0 < 0.1%)
Solubility Methanol, DMSO, Water (Slightly)

Alternative Sourcing Strategy: In-House Synthesis

If commercial stock is unavailable, the standard can be synthesized from Codeine-d3 (CRM)
using a standard oxidation protocol.[1][2]

¢ Precursor: Codeine-d3 (Available from Cayman, Cerilliant, Sigma).[1]
» Reagent:m-Chloroperoxybenzoic acid (m-CPBA) in Dichloromethane (DCM).[1]
e Yield: High (>80%), but requires HPLC purification to remove unreacted parent drug.[1]

Technical Deep Dive: The N-Oxide Instability
Problem

The use of Codeine-d3 N-Oxide requires an understanding of its thermal behavior.[1][2] Unlike
the parent opioid, the N-oxide bond is weak.[1]

The "In-Source" False Positive Mechanism

If Codeine N-Oxide (analyte) and Codeine (parent) co-elute, the mass spectrometer heat
source can strip the oxygen from the N-oxide.[1][2]
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e Codeine N-Oxide (m/z 316) enters the source.[1][2]
e High temperature causes loss of oxygen (-16 Da).[1][2]
e |t becomes Codeine (m/z 300)inside the source.

o Result: The detector sees "Codeine" that was actually "Codeine N-Oxide," leading to an
overestimation of Codeine concentration.[1]

The Solution: You must chromatographically separate the N-oxide from the parent.[1][2] The N-
oxide is significantly more polar and will elute earlier on C18 columns or later on HILIC
columns.[1][2]

Visualization: Metabolic & Analytical Pathway

The following diagram illustrates the biological formation of the metabolite and the analytical
risk of in-source fragmentation.[1]
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Figure 1: The metabolic pathway of Codeine to Codeine N-Oxide and the risk of artifact
formation during Mass Spectrometry ionization.

Validated Experimental Protocol
A. Storage & Handling[1][4]

o Temperature: Store neat solid at -20°C.
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e Atmosphere: Hygroscopic.[1][2] Store under nitrogen or argon.[1]

e Solvent: Reconstitute in Methanol. Avoid protic solvents for long-term storage as they may

promote reduction back to the amine.[1]

B. LC-MS/MS Methodology (Separation Strategy)

This method prioritizes the separation of the N-oxide from the parent drug to prevent isobaric

interference.[1][2]

Parameter Condition Rationale
HILIC (e.g., Waters Atlantis N-oxides are polar; HILIC
Column HILIC or Phenomenex Kinetex  provides better retention and

HILIC)

peak shape than C18.[1][2]

Mobile Phase A

10mM Ammonium Formate +
0.1% Formic Acid (Water)

Buffer controls pH to stabilize

ionization.[1][2]

Mobile Phase B

Acetonitrile + 0.1% Formic
Acid

Organic modifier for HILIC
gradient.[1]

HILIC starts high organic. N-

Gradient 95% B to 50% B over 5 mins oxide elutes after parent in
HILIC (or before in C18).[1][2]
) Optimal for electrospray
Flow Rate 0.4 mL/min

ionization (ESI).[1]

MS Transition

319.2 - 215.2 (Quantifier)

Specific to Codeine-d3 N-
Oxide (Parent +3 Da).[1][2]

C. Workflow Diagram

The following workflow ensures data integrity by validating the separation of the labile N-oxide.

© 2026 BenchChem. All rights reserved. a/7

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Codeine-N-oxide
https://www.caymanchem.com/product/21535/6beta-hydrocodol-n-oxide
https://pubchem.ncbi.nlm.nih.gov/compound/Codeine-N-oxide
https://pubchem.ncbi.nlm.nih.gov/compound/Codeine-N-oxide
https://pubchem.ncbi.nlm.nih.gov/compound/Codeine-N-oxide
https://www.caymanchem.com/product/21535/6beta-hydrocodol-n-oxide
https://pubchem.ncbi.nlm.nih.gov/compound/Codeine-N-oxide
https://www.caymanchem.com/product/21535/6beta-hydrocodol-n-oxide
https://pubchem.ncbi.nlm.nih.gov/compound/Codeine-N-oxide
https://www.caymanchem.com/product/21535/6beta-hydrocodol-n-oxide
https://pubchem.ncbi.nlm.nih.gov/compound/Codeine-N-oxide
https://pubchem.ncbi.nlm.nih.gov/compound/Codeine-N-oxide
https://www.caymanchem.com/product/21535/6beta-hydrocodol-n-oxide
https://pubchem.ncbi.nlm.nih.gov/compound/Codeine-N-oxide
https://pubchem.ncbi.nlm.nih.gov/compound/Codeine-N-oxide
https://www.caymanchem.com/product/21535/6beta-hydrocodol-n-oxide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13442912?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Sample Preparation
(Urine/Plasma)

i

Spike IS:
Codeine-d3 N-Oxide

'

SPE / LLE Extraction
(Avoid high heat evaporation)

i

LC Separation
(HILIC Column)

No (Fail)
IAdjust Gradient

!

Check Resolution:
Rs > 1.5 between
Codeine & N-Oxide?

es (Pass)

MS/MS Detection
(MRM Mode)

i

Quantitation
(Area Ratio: Analyte/IS)

Click to download full resolution via product page

Figure 2: Analytical workflow emphasizing the critical checkpoint of chromatographic resolution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Standards in Bioanalysis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13442912#commercial-availability-of-codeine-d3-n-
oxide-reference-standard]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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